Cas no 2228313-22-0 (1-{2-2-methoxy-3-(trifluoromethyl)phenylpropan-2-yl}cyclopropan-1-amine)

• Product Name: 1-{2-2-methoxy-3-(trifluoromethyl)phenylpropan-2-yl}cyclopropan-1-amine
• CAS No: 2228313-22-0
• MF: C₁₄H₁₈F₃NO
• MW: 273.294034481049
• CID: 6227926
• PubChem ID: 165882933
• Update Time: 2025-06-08

1-{2-2-methoxy-3-(trifluoromethyl)phenylpropan-2-yl}cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-{2-2-methoxy-3-(trifluoromethyl)phenylpropan-2-yl}cyclopropan-1-amine
• 2228313-22-0
• 1-{2-[2-methoxy-3-(trifluoromethyl)phenyl]propan-2-yl}cyclopropan-1-amine
• EN300-1942261

• Inchi： 1S/C14H18F3NO/c1-12(2,13(18)7-8-13)9-5-4-6-10(11(9)19-3)14(15,16)17/h4-6H,7-8,18H2,1-3H3
• InChI Key： QARJMFYXFWTRJD-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC(=C1OC)C(C)(C)C1(CC1)N)(F)F

Computed Properties

• Exact Mass: 273.13404868g/mol
• Monoisotopic Mass: 273.13404868g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 336
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 35.2Ų

Additional information on 1-{2-2-methoxy-3-(trifluoromethyl)phenylpropan-2-yl}cyclopropan-1-amine

Introduction to 1-{2-2-methoxy-3-(trifluoromethyl)phenylpropan-2-yl}cyclopropan-1-amine and Its Significance in Modern Chemical Biology

1-{2-2-methoxy-3-(trifluoromethyl)phenylpropan-2-yl}cyclopropan-1-amine, identified by its CAS number 2228313-22-0, is a compound that has garnered significant attention in the field of chemical biology due to its unique structural properties and potential biological activities. This molecule, featuring a cyclopropane core appended with a 2-methoxy-3-(trifluoromethyl)phenylpropan-2-yl side chain, presents an intriguing scaffold for further exploration in drug discovery and molecular research.

The structural motif of this compound is particularly noteworthy, as the presence of both fluorine atoms and an amine functional group suggests a potential for diverse interactions with biological targets. The trifluoromethyl group, in particular, is a well-documented moiety that can enhance metabolic stability and binding affinity, making it a valuable feature in the design of pharmaceutical agents. The cyclopropane ring, while less common in natural products, offers a rigid framework that can be exploited to achieve precise molecular recognition.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such compounds with high accuracy. Studies indicate that the amine group in 1-{2-2-methoxy-3-(trifluoromethyl)phenylpropan-2-yl}cyclopropan-1-amine could serve as a hydrogen bond acceptor or participate in ionic interactions with biological targets. This versatility makes the compound a promising candidate for further investigation in the development of novel therapeutic agents.

The phenylpropan-2-yl side chain, characterized by its methoxy and trifluoromethyl substituents, adds another layer of complexity to the molecule. The methoxy group can influence electronic properties and solubility, while the trifluoromethyl group enhances lipophilicity and binding affinity. These features collectively contribute to the compound's potential as a bioactive molecule.

In the context of current research, 1-{2-2-methoxy-3-(trifluoromethyl)phenylpropan-2-yl}cyclopropan-1-amine aligns with ongoing efforts to develop innovative chemical entities for treating various diseases. For instance, its structural features are reminiscent of molecules that have shown promise in targeting enzymes involved in inflammatory pathways. The rigid cyclopropane ring could mimic key interactions within biological macromolecules, providing a basis for designing highly specific inhibitors.

The synthesis of this compound represents a significant achievement in organic chemistry, showcasing the ability to construct complex molecular architectures with high precision. Advanced synthetic methodologies, including cross-coupling reactions and transition-metal catalysis, have been employed to introduce the necessary functional groups while maintaining regioselectivity. Such synthetic strategies are crucial for producing derivatives that can be fine-tuned for enhanced biological activity.

From a computational perspective, virtual screening techniques have been utilized to identify potential binding pockets within biological targets for 1-{2-2-methoxy-3-(trifluoromethyl)phenylpropan-2-yl}cyclopropan-1-amine. These studies suggest that the compound could interact with proteins involved in signal transduction and metabolic processes. The combination of experimental validation and computational modeling will be essential to elucidate its exact mechanism of action.

The versatility of this compound also extends to its potential applications in materials science. The unique combination of electronic and steric properties makes it a candidate for developing novel polymers or functional materials with tailored properties. Such applications are particularly relevant in emerging fields like supramolecular chemistry and nanotechnology.

In conclusion, 1-{2-2-methoxy-3-(trifluoromethyl)phenylpropan-2-yl}cyclopropan-1-amine (CAS no. 2228313-22-0) represents a fascinating example of how structural complexity can be leveraged to discover new bioactive molecules. Its unique features—such as the presence of both fluorine atoms and an amine group, coupled with a rigid cyclopropane core—make it a compelling subject for further research. As our understanding of biological systems continues to evolve, compounds like this one will undoubtedly play a crucial role in advancing therapeutic strategies and material science innovations.